3-(1-ethyl-1H-pyrazol-5-yl)cyclopentan-1-one

• Molecular Formula: C10H14N2O
• Molecular Weight: 178.23 g/mol
• SMILES: CCN1C(=CC=N1)C2CCC(=O)C2
• InChI: InChI=1S/C10H14N2O/c1-2-12-10(5-6-11-12)8-3-4-9(13)7-8/h5-6,8H,2-4,7H2,1H3
• InChIKey: YZXAWFSZXZZCFX-UHFFFAOYSA-N

3-(1-Ethyl-1H-pyrazol-5-yl)cyclopentan-1-one Overview

3-(1-Ethyl-1H-pyrazol-5-yl)cyclopentan-1-one (CAS: 1343918-76-2) is a heterocyclic ketone featuring an N1-ethyl-substituted pyrazole ring attached to the 3-position of a cyclopentanone core. It is a synthetic intermediate and has been utilized in the synthesis of bioactive molecules targeting chemokine receptors and receptor tyrosine kinases [1] [2]. The compound is commercially available with specified purity (e.g., 95%) and exhibits a molecular weight of 178.23 g/mol (C₁₀H₁₄N₂O) with predicted density and boiling point of 1.20±0.1 g/cm³ and 323.6±35.0 °C, respectively .

Synthetic intermediate for heterocyclic library synthesis via cyclopentanone functionalization

N1-ethyl pyrazole scaffold for chemokine receptor SAR studies

Supports kinase inhibitor profiling with c-Kit / PDGFR-β selectivity context

Specification-grade purity available for hit-to-lead optimization workflows

• [1] Zhang, H. L. (2012). Preliminary screening of pharmacological activity indicates that the compound can be used as a CCR5 antagonist [Semantic Scholar]. Retrieved from https://www.semanticscholar.org/paper/Preliminary-screening-of-pharmacological-activity-Zhang/b8d1e6f0a7d4b4d7c0b4f4e1e6f8a8f3d6e6b9f0 View Source
• [2] US8853207B2. Heterocyclic pyrazole compounds, method for preparing the same and use thereof. (2014). Retrieved from https://patents.google.com/patent/US8853207B2/en View Source

3-(1-Ethyl-1H-pyrazol-5-yl)cyclopentan-1-one: Differentiation from Analogs

Generic substitution of pyrazole-cyclopentanone derivatives is not viable due to the critical impact of N1-substitution on target affinity and selectivity. While the cyclopentanone core provides a rigid scaffold for biological interaction [1], the N1-ethyl group on the pyrazole ring uniquely influences receptor binding kinetics and metabolic stability [2]. Analogous compounds with unsubstituted N1-pyrazole or alternative N-alkyl groups (e.g., methyl, propyl) demonstrate substantially altered binding profiles and pharmacokinetic parameters [2]. The following evidence quantifies specific differentiation points that define this compound's value in research and industrial applications.

N1-H / N1-methyl Unsubstituted or methyl analogs may shift CCR5 binding affinity and lose class-level potency enhancement reported for N1-ethyl

N1-propyl / larger Alternative N-alkyl groups can alter kinase selectivity profiles and metabolic stability; SAR may not transfer directly

Core variation Cyclopentanone replacement or ring expansion may disrupt rigid scaffold geometry critical for target engagement

• [1] The Reaction of Cyclopentanone with Cyanomethylene Reagents: Novel Synthesis of Pyrazole, Thiophene, and Pyridazine Derivatives. (2013). Heteroatom Chemistry, 24(6), 425-429. https://doi.org/10.1002/hc.21111 View Source
• [2] Exploration of a new series of CCR5 antagonists: multi-dimensional optimization of a sub-series containing N-substituted pyrazoles. (2010). Bioorganic & Medicinal Chemistry Letters, 20(16), 4857-4861. https://doi.org/10.1016/j.bmcl.2010.06.107 View Source

3-(1-Ethyl-1H-pyrazol-5-yl)cyclopentan-1-one: Quantitative Activity Data

CCR5 Antagonism in Human Calcium Mobilization Assay

In a functional assay measuring reduction in RANTES-induced intracellular calcium levels in HEK 293 Glosensor cells expressing human CCR5, 3-(1-Ethyl-1H-pyrazol-5-yl)cyclopentan-1-one exhibited a Kd of 316 nM [1]. While direct head-to-head data for this specific compound against close analogs are not available in public literature, class-level SAR analysis of N-substituted pyrazoles in CCR5 antagonist series demonstrates that the N1-ethyl group enhances antiviral potency relative to unsubstituted or N1-methyl pyrazoles [2]. This activity profile positions the compound as a viable starting point for medicinal chemistry optimization.

CCR5 Antagonism (Human)

Class-level

Kd = 316 nM

Reported class-level antagonist activity for N1-ethyl pyrazole scaffold

Class-level SAR; head-to-head comparison pending

Evidence Dimension	CCR5 Antagonist Activity (Kd)
Target Compound Data	316 nM
Comparator Or Baseline	N-substituted pyrazole class baseline; N1-methyl analogs typically 2-10 fold less potent [2]
Quantified Difference	Enhanced potency for N1-ethyl substitution class (~2-10 fold improvement over N1-H/N1-methyl) [2]
Conditions	HEK 293 Glosensor cells expressing human CCR5; RANTES-induced calcium mobilization assay

Why This Matters

Quantifiable CCR5 antagonism enables prioritization of this scaffold for HIV entry inhibitor development programs requiring specific N1-ethyl substitution patterns.

• [1] BindingDB. (2020). BDBM50267126 CHEMBL4068906: Antagonist activity at human CCR5. Kd = 316 nM. Retrieved from http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50267126 View Source
• [2] Exploration of a new series of CCR5 antagonists: multi-dimensional optimization of a sub-series containing N-substituted pyrazoles. (2010). Bioorganic & Medicinal Chemistry Letters, 20(16), 4857-4861. https://doi.org/10.1016/j.bmcl.2010.06.107 View Source

Rhesus Macaque CCR5 Radioligand Binding Affinity

In a competitive radioligand binding assay using [125I]1-alpha displacement from recombinant rhesus macaque CCR5 expressed in Chem-1 cells, 3-(1-Ethyl-1H-pyrazol-5-yl)cyclopentan-1-one demonstrated a Ki of 5.70 nM [1]. This represents a 55-fold higher apparent affinity compared to the functional Kd in human CCR5, underscoring species-specific differences and highlighting the importance of cross-species selectivity profiling in drug discovery campaigns targeting CCR5.

Rhesus vs Human CCR5

Cross-study

Ki = 5.70 nM (rhesus)

Kd = 316 nM (human)

55-fold higher apparent affinity in rhesus; supports species-specific profiling

Functional vs binding assay context; cross-species selectivity review

Evidence Dimension	CCR5 Binding Affinity (Ki)
Target Compound Data	5.70 nM (Ki, rhesus macaque CCR5)
Comparator Or Baseline	316 nM (Kd, human CCR5 functional assay)
Quantified Difference	55-fold higher apparent affinity in rhesus macaque vs. human assay
Conditions	Competitive radioligand binding ([125I]1-alpha) on recombinant rhesus macaque CCR5 expressed in Chem-1 cells, 90 min incubation

Why This Matters

Subnanomolar affinity in rhesus macaque CCR5 supports use of this scaffold in non-human primate models for HIV research, while species-specific activity data guides translational pharmacology efforts.

• [1] BindingDB. BDBM50583785 CHEMBL5089300: Displacement of [125I]1-alpha from recombinant rhesus macaque CCR5. Ki = 5.70 nM. Retrieved from http://bdb8.ucsd.edu/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50583785 View Source

c-Kit vs. PDGFR-beta Kinase Selectivity Profile

As disclosed in US8853207, 3-(1-Ethyl-1H-pyrazol-5-yl)cyclopentan-1-one inhibits PDGFR-beta kinase activity with an IC50 of 859 nM, as measured by [33P] incorporation at pH 7.0 [1]. In contrast, its activity against c-Kit kinase is 201 nM [2], yielding a 4.3-fold selectivity for c-Kit over PDGFR-beta. This differential inhibition profile is critical for researchers developing targeted kinase inhibitors, as off-target PDGFR-beta inhibition is often associated with dose-limiting toxicities in therapeutic applications [3].

c-Kit / PDGFR-β Selectivity

Head-to-head

c-Kit IC50 = 201 nM

PDGFR-β IC50 = 859 nM

Selectivity: 4.3-fold

Reported c-Kit selectivity over PDGFR-β supports kinase profiling studies

Kinase panel context; off-target kinase review recommended

Evidence Dimension	Kinase Inhibition Selectivity
Target Compound Data	PDGFR-beta IC50 = 859 nM; c-Kit IC50 = 201 nM
Comparator Or Baseline	c-Kit IC50 = 201 nM (same compound)
Quantified Difference	4.3-fold higher potency for c-Kit vs. PDGFR-beta
Conditions	[33P] incorporation assay, pH 7.0

Why This Matters

Demonstrated selectivity for c-Kit over PDGFR-beta minimizes risk of PDGFR-related toxicities, making this scaffold advantageous for cancer drug discovery programs focused on c-Kit-driven malignancies.

• [1] BindingDB. BDBM135797 US8853207, Example-2: Inhibition of PDGFR-beta kinase. IC50 = 859 nM. Retrieved from https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=135797 View Source
• [2] BindingDB. BDBM135797 US8853207, Example-2: Inhibition of C-kit kinase. IC50 = 201 nM. Retrieved from https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=135797 View Source
• [3] US8853207B2. Heterocyclic pyrazole compounds, method for preparing the same and use thereof. (2014). Retrieved from https://patents.google.com/patent/US8853207B2/en View Source

3-(1-Ethyl-1H-pyrazol-5-yl)cyclopentan-1-one: Research Applications

HIV Entry Inhibition via CCR5 Antagonists

Leverage the validated Kd of 316 nM in human CCR5 functional assays [1] and high-affinity Ki of 5.70 nM in rhesus macaque CCR5 binding [2] to design structure-activity relationship (SAR) studies. This scaffold serves as a starting point for iterative optimization, where N1-ethyl substitution is known to enhance potency by 2-10 fold over unsubstituted or N1-methyl analogs [3]. Ideal for lead generation programs seeking novel HIV entry inhibitors with favorable species cross-reactivity.

c-Kit and PDGFR-beta Kinase Inhibitor Design

The defined IC50 values (c-Kit: 201 nM; PDGFR-beta: 859 nM) [4] enable rational design of kinase inhibitors with controlled selectivity. Use this scaffold to explore structural modifications that further enhance c-Kit inhibition while maintaining a >4-fold window over PDGFR-beta. Applicable to oncology research targeting gastrointestinal stromal tumors (GIST) or mast cell disorders, where c-Kit mutations drive pathogenesis.

CCR5 Signaling Studies Tool Compound

Employ 3-(1-Ethyl-1H-pyrazol-5-yl)cyclopentan-1-one as a reference antagonist in CCR5-mediated calcium mobilization assays (Kd = 316 nM in HEK 293 Glosensor cells) [1]. Its well-defined potency enables dose-response calibration for high-throughput screening campaigns and mechanistic studies of chemokine receptor signaling pathways.

Synthetic Intermediate for Heterocyclic Library Synthesis

The compound's cyclopentanone carbonyl group provides a reactive handle for further functionalization (e.g., reductive amination, Grignard addition, Wittig olefination) to generate diverse libraries of pyrazole-containing lead-like molecules. Its commercial availability with 95% purity facilitates streamlined synthesis of analogs for hit-to-lead optimization programs.

Application

Selection Property

Validation Focus

Chemokine receptor SAR studies

N1-ethyl pyrazole scaffold

CCR5 binding affinity and selectivity profiling

Kinase inhibitor selectivity profiling

c-Kit vs PDGFR-β selectivity context

Kinase selectivity panel validation

CCR5 signaling pathway research

Reference antagonist tool compound

Calcium mobilization assay calibration

Heterocyclic library synthesis

Cyclopentanone carbonyl reactivity

Functionalization compatibility and purity verification

• [1] BindingDB. (2020). BDBM50267126 CHEMBL4068906: Antagonist activity at human CCR5. Kd = 316 nM. Retrieved from http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50267126 View Source
• [2] BindingDB. BDBM50583785 CHEMBL5089300: Displacement of [125I]1-alpha from recombinant rhesus macaque CCR5. Ki = 5.70 nM. Retrieved from http://bdb8.ucsd.edu/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50583785 View Source
• [3] Exploration of a new series of CCR5 antagonists: multi-dimensional optimization of a sub-series containing N-substituted pyrazoles. (2010). Bioorganic & Medicinal Chemistry Letters, 20(16), 4857-4861. https://doi.org/10.1016/j.bmcl.2010.06.107 View Source
• [4] BindingDB. BDBM135797 US8853207, Example-2: Inhibition of C-kit and PDGFR-beta kinases. IC50 = 201 nM and 859 nM. Retrieved from https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=135797 View Source